Cas no 895114-97-3 (3-fluoro-N-{3-5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide)

• Product Name: 3-fluoro-N-{3-5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide
• CAS No: 895114-97-3
• MF: C₁₉H₁₅FN₆OS
• MW: 394.425404787064
• CID: 5424934
• Update Time: 2025-06-03

3-fluoro-N-{3-5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-[3-[5-methyl-1-(2-methylphenyl)triazol-4-yl]-1,2,4-thiadiazol-5-yl]benzamide
• 3-fluoro-N-{3-5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide

• Inchi： 1S/C19H15FN6OS/c1-11-6-3-4-9-15(11)26-12(2)16(23-25-26)17-21-19(28-24-17)22-18(27)13-7-5-8-14(20)10-13/h3-10H,1-2H3,(H,21,22,24,27)
• InChI Key： QZNRCXXAEFBMJD-UHFFFAOYSA-N
• SMILES： C(NC1SN=C(C2=C(C)N(C3=CC=CC=C3C)N=N2)N=1)(=O)C1=CC=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-fluoro-N-{3-5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}benzamide

Compound CAS No 895114-97-3: 3-fluoro-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide

The compound with CAS No 895114-97-3, known as 3-fluoro-N-{3-[5-methyl-1-(2-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}benzamide, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of benzamides and features a unique combination of functional groups and heterocyclic rings. The molecule's structure includes a benzamide moiety attached to a thiadiazole ring system, which in turn is connected to a triazole ring. These structural elements contribute to its potential biological activity and chemical reactivity.

Recent studies have highlighted the significance of such heterocyclic compounds in drug discovery and development. The presence of the triazole and thiadiazole rings in this compound suggests potential applications in medicinal chemistry. Triazoles are known for their ability to act as hydrogen bond donors and acceptors, which can enhance the bioavailability of drugs. Similarly, thiadiazoles are often associated with anti-inflammatory and antioxidant properties. The fluorine atom in the benzamide group further enhances the molecule's lipophilicity and stability.

One of the most notable aspects of this compound is its modular design, which allows for easy modification and optimization in synthetic chemistry. Researchers have explored various substitution patterns on the triazole and thiadiazole rings to investigate their effects on biological activity. For instance, substituting the methyl group on the triazole ring with other alkyl groups has been shown to influence the compound's binding affinity to specific protein targets.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic properties and molecular interactions. Using techniques such as molecular docking and quantum mechanics calculations, scientists have gained insights into how this compound interacts with biomolecules like enzymes and receptors. These studies have revealed that the benzamide group plays a critical role in stabilizing interactions within enzyme active sites.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the triazole ring via click chemistry and the subsequent coupling reactions to introduce the benzamide group. The use of palladium catalysts has significantly improved the efficiency of these reactions.

In terms of applications, this compound has shown promise in several therapeutic areas. Early-stage research indicates potential anti-cancer activity due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases.

Another area of interest is its role in materials science. The unique electronic properties of this compound suggest applications in organic electronics and optoelectronic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and photovoltaic materials.

In conclusion, CAS No 895114-97-3 represents a cutting-edge molecule with diverse applications across multiple fields. Its complex structure and functional groups make it an attractive target for further research and development. As advancements in synthetic methods and computational tools continue to evolve, this compound is expected to play an increasingly important role in both medicinal chemistry and materials science.